Cas no 2007071-24-9 (3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanenitrile)

• Product Name: 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanenitrile
• CAS No: 2007071-24-9
• MF: C₇H₁₀BrN₅
• MW: 244.091799259186
• CID: 6520594
• PubChem ID: 165472503
• Update Time: 2025-10-30

3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanenitrile
• 2007071-24-9
• EN300-1111635

• Inchi： 1S/C7H10BrN5/c1-7(2,3-9)4-13-5(8)11-6(10)12-13/h4H2,1-2H3,(H2,10,12)
• InChI Key： OQXOCBSJMDWIKO-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC(C#N)(C)C

Computed Properties

• Exact Mass: 243.01196g/mol
• Monoisotopic Mass: 243.01196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.5Ų

Additional information on 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanenitrile

Introduction to 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanenitrile (CAS No. 2007071-24-9)

3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanenitrile is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2007071-24-9, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a triazole ring and a brominated substituent makes it a versatile intermediate for synthesizing bioactive molecules.

The molecular structure of 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanenitrile consists of a nitrile group attached to a dimethylpropane backbone, with an amino-substituted triazole ring at the 3-position. This configuration allows for diverse chemical modifications, making it a valuable building block in the synthesis of complex organic molecules. The bromine atom at the 5-position of the triazole ring further enhances its reactivity, enabling various cross-coupling reactions that are pivotal in modern drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The triazole moiety is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs. For instance, triazole derivatives have been explored for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a brominated triazole into pharmaceutical candidates can lead to enhanced binding affinity and improved pharmacokinetic profiles.

One of the most compelling aspects of 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanenitrile is its utility as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. Current research indicates that this compound can be modified to develop inhibitors of kinases and other enzymes involved in cancer metabolism. The nitrile group provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores that enhance drug efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of triazole-based scaffolds in drug design. Studies have demonstrated that compounds containing triazole rings exhibit favorable pharmacological properties due to their ability to interact with biological targets in multiple ways. The aminotriazole derivative described here is particularly interesting because it combines the reactivity of an amino group with the stability provided by the bromine substituent. This combination makes it an ideal candidate for exploring new therapeutic strategies.

The synthesis of 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanenitrile involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include the formation of the triazole ring via cyclocondensation reactions and subsequent bromination at the desired position. The introduction of the nitrile group is typically achieved through cyanation reactions, which can be performed under various conditions depending on substrate compatibility.

In practical applications, this compound serves as a crucial intermediate in the preparation of more complex molecules. Its structural features allow for easy integration into larger scaffolds through nucleophilic substitution or metal-catalyzed coupling reactions. Such transformations are fundamental in constructing high-affinity ligands for receptor binding studies or developing novel drug candidates for preclinical testing.

The role of computational chemistry in optimizing derivatives of 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanenitrile cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and optimize molecular structures before experimental synthesis. This approach has significantly reduced time-to-market for new pharmaceuticals by minimizing trial-and-error experimentation.

Future research directions may focus on exploring derivatives of this compound with enhanced bioavailability or reduced toxicity profiles. By leveraging structural modifications such as changes in substitution patterns or introduction of additional functional groups, scientists can fine-tune pharmacological properties to meet specific therapeutic needs. The versatility of triazole-based compounds ensures that they will remain at the forefront of drug discovery efforts.

The broader significance of CAS No. 2007071-24-9 lies in its contribution to advancing chemical biology and synthetic organic chemistry. As our understanding of biological systems grows more sophisticated, so too does our need for innovative molecular tools like this one. By providing chemists with a robust scaffold for drug design, 3-(3-amino-5-bromo-1H-1,2,4-triazol-1 -yl)-2 , 2 -dimethylpropanenitrile plays an essential role in shaping next-generation therapeutics.